Cas no 128632-00-8 (Pyridine,2-[2-[4-(2,2-dimethylpropyl)phenoxy]-1-methylethoxy]-5-(trifluoromethyl)-)

• Product Name: Pyridine,2-[2-[4-(2,2-dimethylpropyl)phenoxy]-1-methylethoxy]-5-(trifluoromethyl)-
• CAS No: 128632-00-8
• MF: C₂₀H₂₄F₃NO₂
• MW: 367.405276298523
• CID: 221905
• PubChem ID: 182930
• Update Time: 2025-04-19

Pyridine,2-[2-[4-(2,2-dimethylpropyl)phenoxy]-1-methylethoxy]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-[2-[4-(2,2-dimethylpropyl)phenoxy]-1-methylethoxy]-5-(trifluoromethyl)-
• 2-[1-[4-(2,2-dimethylpropyl)phenoxy]propan-2-yloxy]-5-(trifluoromethyl)pyridine
• 2-({1-[4-(2,2-Dimethylpropyl)phenoxy]propan-2-yl}oxy)-5-(trifluoromethyl)pyridine
• DTXSID20926177
• 128632-00-8
• Pyridine, 2-(2-(4-(2,2-dimethylpropyl)phenoxy)1-methylethoxy)-5-(trifluoromethyl)-

• Inchi： 1S/C20H24F3NO2/c1-14(26-18-10-7-16(12-24-18)20(21,22)23)13-25-17-8-5-15(6-9-17)11-19(2,3)4/h5-10,12,14H,11,13H2,1-4H3
• InChI Key： JHWDQGXDDUXHLY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OC(C)COC1C=CC(=CC=1)CC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 367.17602
• Monoisotopic Mass: 367.176
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• Density: 1.132
• Boiling Point: 427.5°C at 760 mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.496
• PSA: 31.35